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Compound of Interest

Compound Name: Isobutyl isobutyrate

Cat. No.: B1662107

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isobutyl isobutyrate, a key
organic compound with diverse applications in the pharmaceutical, flavoring, and coatings
industries. This document outlines its chemical identity, physicochemical properties, detailed
synthesis protocols, analytical methodologies, and safety information, tailored for a scientific
audience.

Chemical Identity and Properties
CAS Number: 97-85-8[1]

IUPAC Name: 2-methylpropyl 2-methylpropanoate[2]

Isobutyl isobutyrate is a carboxylic ester characterized by a pleasant, fruity odor.[2] It is a
colorless liquid that is insoluble in water but soluble in common organic solvents like alcohol
and ether.[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of isobutyl isobutyrate.
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Property Value Reference
Molecular Formula CsH1602 [1]
Molecular Weight 144.21 g/mol [1]
Boiling Point 148.6 °C at 760 mmHg [3]
Melting Point -80.7 °C [4]
Density 0.855 g/mL at 25 °C [3]

Vapor Pressure

4.33 mmHg at 25 °C

[3]

Flash Point

38 °C (100.4 °F)

Autoignition Temperature 432 °C (810 °F)

[3]

Refractive Index 1.3999 at 20 °C

[3]

Water Solubility 520 mg/L at 20 °C

[4]

log Kow 2.68 (calculated)

[4]

Spectroscopic Data

The structural elucidation of isobutyl isobutyrate is confirmed through various spectroscopic

techniques.
Technique Key Data
Signals corresponding to the isobutyl and
H NMR =9 Ponding 4
isobutyrate moieties are observed.
Resonances characteristic of the ester carbonyl
13C NMR

and the aliphatic carbons are present.[1]

A strong absorption band characteristic of the

IR Spectroscopy
1733

C=0 ester stretch is typically observed around

cm™L[5]

The electron ionization (EI) mass spectrum

Mass Spectrometry

shows characteristic fragmentation patterns.
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Synthesis of Isobutyl Isobutyrate

Isobutyl isobutyrate can be synthesized through several methods. The most common

laboratory and industrial preparations are the Fischer esterification of isobutyric acid and

isobutanol, and the Tishchenko reaction of isobutyraldehyde.

Fischer Esterification

This method involves the acid-catalyzed reaction between a carboxylic acid and an alcohol.[6]

Materials:

Isobutyric acid

Isobutanol

Concentrated sulfuric acid (catalyst)

Diethyl ether (solvent for extraction)

5% aqueous sodium bicarbonate solution
Saturated aqueous sodium chloride solution (brine)

Anhydrous sodium sulfate or magnesium sulfate (drying agent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
isobutyric acid and a molar excess of isobutanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for 1-2 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After cooling to room temperature, transfer the mixture to a separatory funnel.
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 Dilute the mixture with diethyl ether and wash sequentially with water, 5% aqueous sodium
bicarbonate solution (to neutralize the acid catalyst and unreacted isobutyric acid), and brine.

[6]
e Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
« Filter off the drying agent and remove the solvent by rotary evaporation.

» Purify the crude product by simple distillation to obtain pure isobutyl isobutyrate.[6]

Tishchenko Reaction

The Tishchenko reaction provides an alternative route to esters through the disproportionation
of an aldehyde using an alkoxide catalyst.[7]

Materials:

 |sobutyraldehyde

e Aluminum isobutoxide (catalyst)

e Anhydrous, inert solvent (e.g., toluene)
Procedure:

 In a flame-dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve
isobutyraldehyde in an anhydrous solvent.

e Add a catalytic amount of aluminum isobutoxide to the solution.

« Stir the reaction mixture at room temperature. The reaction is often exothermic and may
require cooling to maintain the desired temperature.

e Monitor the reaction progress by GC or NMR spectroscopy.
e Upon completion, quench the reaction by the slow addition of water or a dilute acid.

o Separate the organic layer, wash with water and brine, and dry over an anhydrous drying
agent.
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* Remove the solvent under reduced pressure.
o Purify the resulting isobutyl isobutyrate by vacuum distillation.

Analytical Methods

The purity and identity of synthesized isobutyl isobutyrate are typically confirmed using
chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile compounds like isobutyl
isobutyrate.

o Sample Preparation: Dilute the isobutyl isobutyrate sample in a volatile organic solvent
such as dichloromethane or hexane.

e GC Conditions:
o Column: A nonpolar capillary column (e.g., HP-5MS) is suitable for this analysis.
o Injector Temperature: 250 °C

o Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp
up to a higher temperature (e.g., 250 °C) to ensure the elution of the compound.

o Carrier Gas: Helium at a constant flow rate.
e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from a low to high m/z range (e.g., 40-300 amu) to capture the
molecular ion and characteristic fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the molecular structure of isobutyl
isobutyrate.
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o Sample Preparation: Dissolve a small amount of the purified ester in a deuterated solvent
(e.g., CDCIs) containing tetramethylsilane (TMS) as an internal standard.

e 'H NMR Acquisition:

o

Spectrometer: 400 MHz or higher for better resolution.

[¢]

Pulse Program: Standard single-pulse experiment.

Number of Scans: 8-16 scans.

[e]

[e]

Relaxation Delay: 1-2 seconds.

e 13C NMR Acquisition:

[¢]

Spectrometer: 100 MHz or higher.

[¢]

Pulse Program: Proton-decoupled single-pulse experiment.

Number of Scans: 1024 or more due to the low natural abundance of 13C.

[e]

o

Relaxation Delay: 2-5 seconds.
Applications in Research and Drug Development
Isobutyl isobutyrate serves multiple roles in the pharmaceutical and research sectors:

e Solvent: Its favorable solvency properties make it useful in formulations and as a reaction
medium.

» Flavoring Agent: In drug formulations, it can be used as a flavoring agent to improve
palatability.

o Chemical Intermediate: It can serve as a starting material or intermediate in the synthesis of
more complex molecules.

Safety and Handling
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Isobutyl isobutyrate is a flammable liquid and should be handled with appropriate safety

precautions.
Hazard Description
. Flammable liquid and vapor. Keep away from
Flammability
heat, sparks, and open flames.
May cause eye, skin, and respiratory tract
Health Hazards irritation. Ingestion of large amounts may cause
central nervous system depression.
Wear protective gloves, safety goggles, and a
Personal Protective Equipment (PPE) lab coat. Use in a well-ventilated area or under a
chemical fume hood.
Eyes: Flush with plenty of water for at least 15
minutes. Skin: Wash with soap and water.
First Aid Inhalation: Move to fresh air. Ingestion: Do NOT

induce vomiting. Seek immediate medical

attention for all routes of exposure.

Storage and Disposal

Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances. Dispose of waste material in accordance with local, state, and federal
regulations.

Visualized Workflows
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Fischer Esterification Workflow for Isobutyl Isobutyrate
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Caption: Fischer Esterification Workflow.
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Tishchenko Reaction Workflow for Isobutyl Isobutyrate
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Caption: Tishchenko Reaction Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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